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Compound of Interest

Compound Name: 3-Fluorobenzonitrile

Cat. No.: B1294923

Essential Safety and Handling Guide for 3-
Fluorobenzonitrile

For researchers, scientists, and drug development professionals, ensuring safe handling of
chemicals like 3-Fluorobenzonitrile is paramount. This guide provides immediate, essential
safety protocols, and logistical plans for its use and disposal, reinforcing our commitment to
laboratory safety and building trust through value-added information beyond the product itself.

Chemical Identifier:
e Name: 3-Fluorobenzonitrile
e CAS Number: 403-54-3

e Molecular Formula: FCsH4CN

Hazard Identification and Classification

3-Fluorobenzonitrile is classified as a hazardous substance. The following table summarizes
its hazard classifications according to the Globally Harmonized System (GHS).[1]
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Hazard Class Category Hazard Statement
Flammable Liquids 4 H227: Combustible liquid.
Acute Toxicity, Oral 4 H302: Harmful if swallowed.[1]
Skin Irritation 2 H315: Causes skin irritation.[1]

H318: Causes serious eye

Serious Eye Damage 1

damage.[1]
Specific Target Organ Toxicity - 3 H335: May cause respiratory
Single Exposure irritation.[1]

Signal Word: Danger[1]

Personal Protective Equipment (PPE)

Strict adherence to PPE guidelines is mandatory to minimize exposure risk. The following table
outlines the required PPE for handling 3-Fluorobenzonitrile.
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Body Part Required PPE Specification

Goggles should meet ANSI
Z.87.1 1989 standard or
) European Standard EN166. A
Eyes/Face Safety goggles and face shield o ]
face shield is required when

there is a risk of splashing.[2]

[3]

Nitrile gloves are suitable for
protection against bases, oils,
and many solvents.[4][5]
Hands Chemical-resistant gloves Always inspect gloves before
use and change them
immediately upon

contamination.[6]

A flame-resistant lab coat,
such as Nomex®, should be
worn over cotton clothing.[3]
Body Laboratory coat The lab coat should be
buttoned and fit properly to
cover as much skin as

possible.[3]

Use a NIOSH/MSHA or
European Standard EN 149
approved respirator if working
Respiratory Respirator in a poorly ventilated area or if
exposure limits are exceeded.
[2][7] A full-face respirator can

also be used.[6]

Shoes must cover the entire
foot.[3]

Feet Closed-toe shoes

Procedural, Step-by-Step Guidance

Handling and Storage:
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o Ventilation: Always handle 3-Fluorobenzonitrile in a well-ventilated area, preferably within a
chemical fume hood.[8]

« Ignition Sources: Keep away from open flames, hot surfaces, and other sources of ignition
as it is a combustible liquid.[2] Take measures to prevent the buildup of electrostatic charge.

[8]

o Personal Hygiene: Wash hands thoroughly after handling.[1] Do not eat, drink, or smoke in
the work area.[1]

o Storage: Store in a cool, dry, and well-ventilated place.[8] Keep the container tightly closed
and store locked up.[1] Containers that have been opened must be carefully resealed and
kept upright to prevent leakage.[8]

Spill and Leak Procedures:
o Evacuation: Evacuate personnel from the spill area.[1][8]

» Ventilation and Ignition Control: Ensure adequate ventilation and remove all sources of
ignition.[1][8]

o Containment: Contain the spillage using an inert absorbent material such as sand, silica gel,
or universal binder.[2] Prevent the spill from entering drains.[1][8]

o Cleanup: Collect the absorbed material using spark-proof tools and place it in a suitable,
closed container for disposal.[6]

Disposal Plan:

o Waste Classification: Chemical waste generators must determine if the discarded chemical is
classified as hazardous waste and consult local, regional, and national regulations for
complete and accurate classification.[2]

o Disposal Method: Dispose of the contents and container to an approved waste disposal
plant.[1] This may involve incineration in a chemical incinerator equipped with an afterburner
and scrubber. Do not empty into drains.[2]
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o Professional Service: It is recommended to contact a licensed professional waste disposal
service to dispose of this material.

Emergency First Aid Measures

Exposure Route First Aid Protocol

If swallowed, get medical help immediately.[1]
Ingestion Rinse mouth with water.[1] Do NOT induce

vomiting.

If on skin, wash with plenty of water.[1] If skin
irritation occurs, get medical help.[1] Take off

Skin Contact . . .
contaminated clothing and wash it before reuse.

[1]

If in eyes, immediately rinse with water for

several minutes.[1] Remove contact lenses, if
Eye Contact ] o

present and easy to do. Continue rinsing.[1] Get

medical help immediately.[1]

If inhaled, remove the person to fresh air and
Inhalation keep comfortable for breathing.[1] Get medical

help if you feel unwell.[1]

Workflow for Handling 3-Fluorobenzonitrile

The following diagram illustrates the standard operating procedure for safely handling 3-
Fluorobenzonitrile in a laboratory setting.
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Caption: Workflow for Safe Handling of 3-Fluorobenzonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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